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Compound of Interest

Compound Name: SAR107375

Cat. No.: B12374944

For researchers, scientists, and drug development professionals, adherence to strict safety
protocols is paramount when handling investigational compounds like SAR107375. This
document provides essential guidance on personal protective equipment, operational
procedures, and disposal plans to ensure a safe laboratory environment.

Compound Information:

Compound Name SAR107375

Synonyms SAR-107375, SAR-107375E

Dual inhibitor of Factor Xa and Thrombin (Factor

lla)[1][2]

Mechanism of Action

Chemical Class Small molecule anticoagulant[1]

Personal Protective Equipment (PPE)

Due to the absence of a specific Material Safety Data Sheet (MSDS) for SAR107375, general
precautions for handling potent, small molecule enzyme inhibitors should be strictly followed.
The following PPE is mandatory when handling SAR107375 in solid or solution form:

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12374944?utm_src=pdf-interest
https://www.benchchem.com/product/b12374944?utm_src=pdf-body
https://synapse.patsnap.com/drug/fc65e7665c794cfb8596727de9201b71
https://pubmed.ncbi.nlm.nih.gov/24175584/
https://synapse.patsnap.com/drug/fc65e7665c794cfb8596727de9201b71
https://www.benchchem.com/product/b12374944?utm_src=pdf-body
https://www.benchchem.com/product/b12374944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specification

Nitrile or neoprene, double-

gloving recommended.

Hand Protection Disposable Gloves ) ] ,
Change immediately if
contaminated.
Safety Glasses with Side Must be worn at all times in the

Eye Protection )
Shields or Goggles laboratory.

Fully buttoned, with tight-fitting

Body Protection Laboratory Coat
cuffs.
All handling of solid
SAR107375 and preparation of
Fume Hood or Ventilated stock solutions should be

Respiratory Protection ] N
Enclosure performed in a certified

chemical fume hood to avoid

inhalation of dust or aerosols.

Operational Plan

1. Preparation and Handling:

¢ Weighing: Always weigh solid SAR107375 within a chemical fume hood or a ventilated
balance enclosure.

e Solution Preparation: Prepare solutions in a chemical fume hood. Avoid splashing.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the
compound, before leaving the laboratory, and before eating, drinking, or smoking.

2. Spill Response:

» Small Spills (Solid): Gently sweep up the solid material, avoiding dust generation. Place in a
sealed container for disposal. Clean the area with a suitable solvent and then with soap and
water.
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Small Spills (Liquid): Absorb the spill with an inert material (e.g., vermiculite, sand, or
absorbent pads). Place the contaminated material in a sealed container for disposal. Clean
the spill area with a suitable solvent and then with soap and water.

Large Spills: Evacuate the area and contact your institution's environmental health and
safety (EHS) department immediately.

Disposal Plan

All waste contaminated with SAR107375 must be treated as hazardous chemical waste.

Solid Waste: Collect all disposable labware (e.g., pipette tips, tubes, gloves) that has come
into contact with SAR107375 in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing SAR107375 in a sealed, properly labeled
hazardous waste container. Do not mix with other waste streams unless specifically
instructed to do so by your EHS department.

Disposal: All hazardous waste must be disposed of through your institution's EHS-approved
waste management program. Follow all local, state, and federal regulations for hazardous
waste disposal.

Experimental Protocol: In Vitro Factor Xa Inhibition
Assay

This protocol provides a general method for determining the inhibitory activity of SAR107375

against Factor Xa.

Materials:

Human Factor Xa (active enzyme)
Chromogenic Factor Xa substrate (e.g., S-2222)
Assay Buffer (e.g., Tris-HCI, pH 7.4, containing NaCl and CaCl2)

SAR107375 stock solution (in a suitable solvent, e.g., DMSO)
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» 96-well microplate

e Microplate reader

Procedure:

o Prepare serial dilutions of SAR107375 in Assay Buffer.

e Add a small volume of each SAR107375 dilution to the wells of a 96-well microplate. Include
wells with buffer only (negative control) and wells with buffer and solvent (vehicle control).

e Add Human Factor Xa to all wells and incubate for a specified period (e.g., 15 minutes) at
room temperature to allow for inhibitor binding.

« Initiate the enzymatic reaction by adding the chromogenic Factor Xa substrate to all wells.

o Immediately measure the absorbance at the appropriate wavelength (e.g., 405 nm) over time
using a microplate reader.

o Calculate the rate of substrate hydrolysis for each concentration of SAR107375.

¢ Plot the reaction rate as a function of the inhibitor concentration to determine the IC50 value
(the concentration of inhibitor that causes 50% inhibition of enzyme activity).
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Caption: Experimental workflow for handling SAR107375.
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Caption: SAR107375 inhibits Factor Xa and Thrombin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
SAR107375]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374944#personal-protective-equipment-for-
handling-sar107375]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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